Cas no 2228581-77-7 (tert-butyl N-5-(3-amino-1,1,1-trifluoropropan-2-yl)-2-methylphenylcarbamate)

• Product Name: tert-butyl N-5-(3-amino-1,1,1-trifluoropropan-2-yl)-2-methylphenylcarbamate
• CAS No: 2228581-77-7
• MF: C₁₅H₂₁F₃N₂O₂
• MW: 318.334654569626
• CID: 6233507
• PubChem ID: 165647885
• Update Time: 2025-09-28

tert-butyl N-5-(3-amino-1,1,1-trifluoropropan-2-yl)-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(3-amino-1,1,1-trifluoropropan-2-yl)-2-methylphenylcarbamate
• tert-butyl N-[5-(3-amino-1,1,1-trifluoropropan-2-yl)-2-methylphenyl]carbamate
• EN300-1877009
• 2228581-77-7

• Inchi： 1S/C15H21F3N2O2/c1-9-5-6-10(11(8-19)15(16,17)18)7-12(9)20-13(21)22-14(2,3)4/h5-7,11H,8,19H2,1-4H3,(H,20,21)
• InChI Key： IHOSSCFTLWIWGG-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=CC(C)=C(C=1)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 318.15551240g/mol
• Monoisotopic Mass: 318.15551240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-5-(3-amino-1,1,1-trifluoropropan-2-yl)-2-methylphenylcarbamate

Professional Introduction to Compound with CAS No. 2228581-77-7 and Product Name: Tert-butyl N-5-(3-amino-1,1,1-trifluoropropan-2-yl)-2-methylphenylcarbamate

The compound with CAS No. 2228581-77-7 and the product name Tert-butyl N-5-(3-amino-1,1,1-trifluoropropan-2-yl)-2-methylphenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates several key functional groups that contribute to its reactivity and biological activity, making it a valuable candidate for further exploration.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds for their therapeutic potential. The Tert-butyl N-5-(3-amino-1,1,1-trifluoropropan-2-yl)-2-methylphenylcarbamate molecule is distinguished by the presence of a tert-butyl carbamate group, which is known for its stability and ability to enhance the bioavailability of associated pharmacophores. Additionally, the 3-amino-1,1,1-trifluoropropan-2-yl moiety introduces a fluorinated side chain, which is commonly employed in medicinal chemistry to improve metabolic stability and binding affinity. These structural features make this compound particularly attractive for designing next-generation pharmaceutical agents.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to modulate enzyme activity and receptor binding. The incorporation of fluorine atoms into molecular structures often leads to enhanced pharmacokinetic properties, including increased lipophilicity and reduced susceptibility to metabolic degradation. In the case of Tert-butyl N-5-(3-amino-1,1,1-trifluoropropan-2-yl)-2-methylphenylcarbamate, the fluorine atoms are strategically positioned to interact with biological targets in a manner that optimizes therapeutic efficacy. This has led to its investigation as a potential lead compound for various therapeutic indications.

The tert-butyl group in the compound's structure also plays a crucial role in its chemical behavior. This bulky substituent can influence both the solubility and reactivity of the molecule, making it suitable for various synthetic applications. Furthermore, the presence of an amino group at the 3-position of the trifluoropropanyl side chain provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific biological targets. These attributes have made this compound a subject of interest in academic and industrial research laboratories.

Current research efforts are focused on exploring the pharmacological profile of Tert-butyl N-5-(3-amino-1,1,1-trifluoropropan-2-yl)-2-methylphenylcarbamate through both in vitro and in vivo studies. Preliminary findings suggest that this compound exhibits promising activity against several disease-related pathways. For instance, its ability to interact with enzymes involved in inflammation and pain signaling has been observed in cell-based assays. Additionally, its interaction with receptors implicated in neurological disorders has been investigated, indicating potential therapeutic benefits in conditions such as neurodegeneration.

The development of novel pharmaceutical agents often involves a multidisciplinary approach, integrating insights from synthetic chemistry, pharmacology, and bioinformatics. The Tert-butyl N-5-(3-amino-1,1,1-trifluoropropan-2-yl)-2-methylphenylcarbamate molecule exemplifies this collaborative effort. Chemists have leveraged advanced synthetic techniques to construct its complex framework, while biologists have employed high-throughput screening methods to assess its biological activity. Computational modeling has also been utilized to predict how the compound interacts with target proteins at the molecular level.

The significance of this compound extends beyond its immediate therapeutic applications. It serves as a valuable scaffold for generating derivatives with enhanced properties through structure-based drug design principles. By modifying specific functional groups or introducing new moieties, researchers can explore novel chemical space while retaining key pharmacophoric elements that contribute to biological activity. This approach aligns with contemporary trends in drug discovery aimed at developing more effective and selective therapeutics.

In conclusion,Tert-butyl N-5-(3-amino-1,1,1-trifluoropropan-2-yl)-2-methylphenylcarbamate represents a promising candidate for further development in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity position it as a valuable asset in ongoing research efforts aimed at addressing unmet medical needs. As our understanding of disease mechanisms continues to evolve，this compound will likely play an important role in shaping future therapeutic strategies.